Cas no 245678-74-4 (2-methyl-6-(5-methylpyridin-2-yl)pyridine)

• Product Name: 2-methyl-6-(5-methylpyridin-2-yl)pyridine
• CAS No: 245678-74-4
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD13152513
• CID: 2933661
• PubChem ID: 49761881
• Update Time: 2025-06-10

2-methyl-6-(5-methylpyridin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5,6'-Dimethyl-[2,2']bipyridinyl; 97%
• 5,6-Dimethyl-2,2-bipyridine
• SCHEMBL3423342
• AKOS016017116
• 2,2 inverted exclamation marka-Bipyridine, 5,6 inverted exclamation marka-dimethyl-
• 245678-74-4
• 2-methyl-6-(5-methylpyridin-2-yl)pyridine
• CS-0203073
• MFCD13152513
• 2,2'-Bipyridine, 5,6'-dimethyl-
• 5,6'-Dimethyl-[2,2']bipyridinyl
• 5,6'-Dimethyl-2,2'-bipyridine

• MDL： MFCD13152513
• Inchi： 1S/C12H12N2/c1-9-6-7-11(13-8-9)12-5-3-4-10(2)14-12/h3-8H,1-2H3
• InChI Key： UZQWGNYSJZOTNB-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC=1C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 184.1
• Monoisotopic Mass: 184.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-methyl-6-(5-methylpyridin-2-yl)pyridine

Introduction to 2-Methyl-6-(5-methylpyridin-2-yl)pyridine (CAS No. 245678-74-4)

2-Methyl-6-(5-methylpyridin-2-yl)pyridine, also known by its CAS number 245678-74-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl group and another pyridine ring. The compound's molecular formula is C₁₁H₁₂N₂, and it has a molecular weight of approximately 168.23 g/mol.

The synthesis of 2-methyl-6-(5-methylpyridin-2-yl)pyridine has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 2-chloro-5-methylpyridine with 2-methylpyridine in the presence of a suitable base, such as potassium carbonate, under high temperature and pressure conditions. This method yields high purity and good yields, making it suitable for large-scale production.

In terms of its physical properties, 2-methyl-6-(5-methylpyridin-2-yl)pyridine is a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound's melting point is around -10°C, and its boiling point is approximately 180°C at atmospheric pressure.

The biological activity of 2-methyl-6-(5-methylpyridin-2-yl)pyridine has been the subject of numerous studies, particularly in the context of its potential therapeutic applications. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-6-(5-methylpyridin-2-yl)pyridine can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that the compound may have potential as an analgesic and anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-methyl-6-(5-methylpyridin-2-yl)pyridine has also been investigated for its anti-cancer effects. A study conducted by researchers at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The pharmacokinetic profile of 2-methyl-6-(5-methylpyridin-2-yl)pyridine has also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that the compound has good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and tumors. Furthermore, it exhibits low toxicity in animal models, making it a promising candidate for further development.

In terms of clinical applications, 2-methyl-6-(5-methylpyridin-2-yl)pyridine is currently being evaluated in several phase I and II clinical trials for various indications. These trials aim to determine the safety, efficacy, and optimal dosing regimens for the compound in human subjects. Early results from these trials have been encouraging, with no major adverse effects reported and some patients showing significant improvements in their conditions.

Beyond its therapeutic applications, 2-methyl-6-(5-methylpyridin-2-yl)pyridine has also found use as an intermediate in the synthesis of other bioactive compounds. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse biological activities. For example, it can be used to synthesize derivatives with enhanced potency or selectivity for specific targets.

In conclusion, 2-methyl-6-(5-methylpyridin-2-yl)pyridine (CAS No. 245678-74-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.